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Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and procedural outline for the

synthesis of Basketane, a polycyclic alkane with significant strain energy, commencing from

homocubanone. The synthetic route involves a key one-carbon ring expansion via a Wolff

rearrangement, followed by a deoxygenation step. This methodology is of interest to

researchers exploring the synthesis of novel caged hydrocarbon frameworks and their potential

applications in medicinal chemistry and materials science.

Introduction
Basketane (pentacyclo[4.4.0.02,5.03,8.04,7]decane) is a highly strained polycyclic saturated

hydrocarbon.[1] Its rigid, basket-like structure has made it a subject of interest for theoretical

studies on chemical bonding and reactivity. The synthesis of basketane and its derivatives is a

challenging task that has been approached through various synthetic strategies. One notable

approach involves the ring expansion of a homocubane derivative, specifically homocubanone.
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This route leverages the inherent strain in the homocubane skeleton to drive the desired

rearrangement and expansion to the basketane core.

The synthesis commences with the Wolff rearrangement of homocubanone. This reaction,

typically catalyzed by a silver salt, involves the treatment of the ketone with diazomethane to

generate an α-diazoketone intermediate. This intermediate then undergoes rearrangement with

the extrusion of nitrogen gas to form a ketene, which is subsequently hydrolyzed to the ring-

expanded ketone, basketanone. The final step is the deoxygenation of basketanone to yield the

target molecule, basketane, which can be accomplished via a Wolff-Kishner reduction.

Reaction Pathway
The overall synthetic transformation from homocubanone to basketane is a two-step process:

Wolff Rearrangement: Homocubanone undergoes a silver-catalyzed reaction with

diazomethane to yield basketanone. This step involves the insertion of a methylene group

into the homocubanone framework, leading to the expansion of one of the rings.

Wolff-Kishner Reduction: The carbonyl group of basketanone is then removed through a

Wolff-Kishner reduction, using hydrazine and a strong base, to afford the final product,

basketane.

Homocubanone Basketanone

1. CH₂N₂, Ag₂O
2. H₂O (hydrolysis)

(Wolff Rearrangement) Basketane

H₂NNH₂, KOH
(Wolff-Kishner Reduction)

Click to download full resolution via product page

Caption: Reaction scheme for the synthesis of Basketane from Homocubanone.

Quantitative Data
The following table summarizes the key quantitative data associated with this synthesis.
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Compound
Molecular
Formula

Molar Mass (
g/mol )

Overall Yield
(%)

Physical State

Homocubanone C₉H₈O 132.16 - Solid

Basketanone C₁₀H₁₀O 146.19 - Solid

Basketane C₁₀H₁₂ 132.20
11 (from

Homocubanone)
Solid

Experimental Protocols
Note: Detailed experimental procedures with specific quantities of reagents and precise

reaction conditions for the synthesis of basketane from homocubanone are not readily

available in the surveyed literature. The following protocols are generalized procedures for the

Wolff rearrangement and Wolff-Kishner reduction and should be adapted and optimized by the

researcher.

Step 1: Synthesis of Basketanone via Wolff
Rearrangement
This procedure outlines the general steps for the one-carbon ring expansion of a ketone using

diazomethane.

Materials:

Homocubanone

Diazomethane (handle with extreme caution, prepared in situ from a suitable precursor like

Diazald®)

Silver(I) oxide (Ag₂O) or other silver salts (e.g., silver benzoate)

Anhydrous diethyl ether or other suitable aprotic solvent

Dilute hydrochloric acid (for quenching)

Saturated sodium bicarbonate solution
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Brine

Anhydrous magnesium sulfate or sodium sulfate

Standard glassware for organic synthesis (round-bottom flasks, dropping funnel, condenser,

etc.)

Inert atmosphere setup (e.g., nitrogen or argon)

Procedure:

Preparation of Diazomethane: Prepare a solution of diazomethane in diethyl ether using a

standard, safe procedure. Caution: Diazomethane is explosive and toxic. All operations

should be performed in a well-ventilated fume hood with appropriate safety precautions.

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and under an inert

atmosphere, dissolve homocubanone in anhydrous diethyl ether.

Catalyst Addition: Add a catalytic amount of silver(I) oxide to the stirred solution.

Addition of Diazomethane: Slowly add the ethereal solution of diazomethane to the reaction

mixture at a controlled temperature (typically 0 °C to room temperature). The rate of addition

should be monitored to control the evolution of nitrogen gas.

Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography

(TLC) or gas chromatography (GC) until the starting material is consumed.

Quenching: Carefully quench the excess diazomethane by the slow addition of dilute

hydrochloric acid until the yellow color of diazomethane disappears and the solution

becomes colorless.

Work-up: Transfer the reaction mixture to a separatory funnel. Wash the organic layer

successively with saturated sodium bicarbonate solution and brine.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or

sodium sulfate, filter, and concentrate the solvent under reduced pressure to obtain the

crude basketanone.
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Purification: Purify the crude product by column chromatography on silica gel or by

recrystallization from a suitable solvent system.

Step 2: Synthesis of Basketane via Wolff-Kishner
Reduction
This procedure describes the deoxygenation of the basketanone intermediate.

Materials:

Basketanone

Hydrazine hydrate (NH₂NH₂)

Potassium hydroxide (KOH) or sodium hydroxide (NaOH)

High-boiling point solvent (e.g., diethylene glycol, triethylene glycol)

Standard glassware for high-temperature reactions (round-bottom flask, reflux condenser,

distillation setup)

Procedure:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser, add basketanone,

hydrazine hydrate, and the high-boiling point solvent.

Addition of Base: Add pellets of potassium hydroxide or sodium hydroxide to the mixture.

Heating and Reflux: Heat the reaction mixture to a temperature that allows for the formation

of the hydrazone (typically around 100-130 °C) for a specified period (e.g., 1-2 hours).

Distillation: After hydrazone formation, increase the temperature to allow for the distillation of

water and excess hydrazine. The reaction temperature will rise to around 180-200 °C.

Decomposition: Maintain the reaction at this high temperature to allow for the decomposition

of the hydrazone, which is accompanied by the evolution of nitrogen gas. Continue heating

until the gas evolution ceases.
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Cooling and Work-up: Allow the reaction mixture to cool to room temperature. Dilute the

mixture with water and extract the product with a suitable organic solvent (e.g., diethyl ether,

pentane).

Washing and Drying: Wash the combined organic extracts with water and brine. Dry the

organic layer over an anhydrous drying agent.

Concentration and Purification: Remove the solvent by distillation. The crude basketane can

be purified by sublimation or recrystallization.

Experimental Workflow Visualization
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Step 1: Wolff Rearrangement

Step 2: Wolff-Kishner Reduction

Dissolve Homocubanone in Ether

Add Ag₂O catalyst

Slowly add Diazomethane solution

Monitor reaction by TLC/GC

Quench with dilute HCl

Aqueous work-up

Dry and concentrate

Purify Basketanone

Combine Basketanone, Hydrazine, and Solvent

Intermediate

Add KOH/NaOH

Heat to form Hydrazone

Distill off H₂O and excess Hydrazine

Heat at high temperature for decomposition

Cool and perform aqueous work-up

Extract with organic solvent

Dry, concentrate, and purify Basketane

Click to download full resolution via product page

Caption: General experimental workflow for the synthesis of Basketane.
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Safety Precautions
Diazomethane is extremely toxic and explosive. It should only be handled by trained

personnel in a well-ventilated fume hood using appropriate safety equipment, including a

blast shield. Use of Diazald® or other precursors is recommended for safer in situ

generation.

The Wolff-Kishner reduction involves high temperatures and strong bases. Appropriate

personal protective equipment (PPE), including safety glasses, lab coat, and gloves, must be

worn. The reaction should be conducted in a fume hood.

Handle all chemicals with care and consult their respective Material Safety Data Sheets

(MSDS) before use.

Conclusion
The ring expansion of homocubanone to basketane via a Wolff rearrangement and

subsequent Wolff-Kishner reduction provides an elegant, albeit low-yielding, route to this

fascinating caged hydrocarbon. The protocols and data presented herein serve as a valuable

resource for researchers interested in the synthesis and study of strained polycyclic molecules.

Further optimization of reaction conditions may lead to improved yields and broader

applicability of this synthetic strategy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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